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Compound of Interest

Compound Name: m-Cresol, 6-heptyl-

Cat. No.: B1675969

Product Name: m-Cresol, 6-heptyl- Synonyms: 2-Heptyl-5-methylphenol; 6-Heptyl-3-
methylphenol CAS Number: 63989-86-6 Molecular Formula: C14H220 Molecular Weight:
206.33 g/mol

Forward-Looking Statement

The following application notes and protocols are based on the known biological activities of
structurally similar long-chain alkylphenols and cresols. Currently, there is limited specific
experimental data published for m-Cresol, 6-heptyl-. These protocols are provided as a guide
for researchers and scientists to explore its potential applications and should be adapted and
validated as necessary.

Potential Applications

Based on the structure-activity relationships of related phenolic compounds, m-Cresol, 6-
heptyl- is anticipated to have applications as an antimicrobial and antiseptic agent. The
presence of a C7 alkyl chain increases its lipophilicity, which may enhance its ability to interact
with and disrupt microbial cell membranes.

o Antiseptic Formulations: Potential use as an active ingredient in topical antiseptics for skin
disinfection.

 Disinfectants: Application in surface disinfectants for laboratory and healthcare settings.
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e Preservative: Potential as a preservative in cosmetics or other formulations susceptible to
microbial growth. The antimicrobial activity of alkyl-substituted phenols is well-documented.

[1I[21[3]14]

» Antifouling Agent: Alkylphenols have shown antifouling activity, suggesting a potential
application in marine coatings.[5]

Quantitative Data (Exemplary)

No specific quantitative data for m-Cresol, 6-heptyl- is currently available. The following table
provides representative Minimum Inhibitory Concentration (MIC) data for other alkyl-substituted
phenols to illustrate the expected antimicrobial potency and format for data presentation. The
antimicrobial effect of such substances often depends on the length and structure of the alkyl
radical.[3]

) Reference
Compound Organism MIC (pg/mL)
Compound
Staphylococcus
p-n-Hexylphenol 12.5 Phenol
aureus
Staphylococcus
p-n-Heptylphenol 6.25 Phenol
aureus
Staphylococcus
p-n-Octylphenol 3.13 Phenol
aureus
p-n-Hexylphenol Escherichia coli 50 Phenol
p-n-Heptylphenol Escherichia coli 25 Phenol
p-n-Octylphenol Escherichia coli 12.5 Phenol
p-n-Heptylphenol Candida albicans 12.5 Phenol

Note: This data is illustrative and based on trends observed for similar compounds where
antimicrobial activity increases with the length of the n-alkyl chain up to a certain point.[4]

Experimental Protocols
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Protocol 1: Synthesis of m-Cresol, 6-heptyl- via Friedel-
Crafts Alkylation

This protocol describes a general method for the alkylation of m-cresol, which can be adapted
for the synthesis of the title compound. Alkylation of cresols can be achieved using alcohols or
olefins in the presence of an acid catalyst.[6][7]

Workflow Diagram:

Caption: Workflow for the synthesis of m-Cresol, 6-heptyl-.

Materials:

e m-Cresol

e 1-Heptene (or 1-Heptanol)

o Concentrated Sulfuric Acid (or other acid catalyst like Amberlyst-15)
e Anhydrous Hexane (or other inert solvent)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

o Ethyl Acetate

e Brine

e Anhydrous Sodium Sulfate (NazSOa)

« Silica gel for column chromatography

» Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve m-cresol (1
equivalent) in anhydrous hexane.
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e Add 1-heptene (1.2 equivalents).
e Slowly add concentrated sulfuric acid (0.1 equivalents) dropwise to the stirring solution.

o Heat the reaction mixture to reflux (approximately 80-100°C) and maintain for 4-8 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Carefully quench the reaction by slowly adding saturated NaHCOs solution until gas
evolution ceases.

o Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic
layer sequentially with water and brine.

o Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure m-Cresol, 6-heptyl-.

o Confirm the structure of the final product using *H NMR, 3C NMR, and Mass Spectrometry.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC)

This protocol outlines the broth microdilution method to determine the minimum concentration
of m-Cresol, 6-heptyl- that inhibits the visible growth of a microorganism.

Materials:
 m-Cresol, 6-heptyl- stock solution (e.g., in DMSO)
o Sterile 96-well microtiter plates

» Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
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» Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640
for fungi)

e Microbial inoculum standardized to 0.5 McFarland standard
e Incubator
Procedure:

o Prepare a serial two-fold dilution of the m-Cresol, 6-heptyl- stock solution in the appropriate
growth medium directly in the wells of a 96-well plate. The final volume in each well should
be 100 pL.

o Prepare a microbial inoculum suspension in the growth medium, adjusted to a concentration
of approximately 5 x 10> CFU/mL.

e Add 100 pL of the standardized microbial inoculum to each well, bringing the total volume to
200 pL. This will halve the concentration of the compound in each well.

e Include a positive control (medium + inoculum, no compound) and a negative control
(medium only) on each plate.

o Seal the plates and incubate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours
for fungi.

 After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration
of the compound at which there is no visible growth (no turbidity) compared to the positive
control.

Mechanism of Action

Phenolic compounds, including cresols, typically exert their antimicrobial effect by disrupting
the cell's structure and function. The long alkyl chain of m-Cresol, 6-heptyl- is expected to
enhance its interaction with the lipid components of the microbial cell membrane.

The primary mechanism involves:
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Membrane Intercalation: The lipophilic heptyl group partitions into the lipid bilayer of the cell
membrane.

Disruption of Membrane Integrity: This intercalation disrupts the packing of phospholipids,
increasing membrane fluidity and permeability.[8][9]

Leakage of Cellular Contents: The compromised membrane allows for the leakage of
essential intracellular components, such as ions (K+), ATP, proteins, and nucleic acids.[8]

Protein Denaturation: At higher concentrations, phenolic compounds can denature both
membrane-bound and cytoplasmic proteins, leading to the inhibition of essential enzymatic
activities and ultimately cell death.[1][2]

Mechanism Diagram:

Caption: Proposed antimicrobial mechanism of m-Cresol, 6-heptyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for m-Cresol, 6-
heptyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675969#m-cresol-6-heptyl-experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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